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Compound of Interest

Compound Name: Diisobutyl Adipate

Cat. No.: B1670624 Get Quote

A Technical Guide to the Physical Properties of
Diisobutyl Adipate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

Diisobutyl Adipate (DIBA), a diester of isobutyl alcohol and adipic acid. Due to its properties

as a plasticizer, emollient, and solvent, DIBA is utilized in a variety of applications, including in

the pharmaceutical and cosmetic industries. A thorough understanding of its physical

characteristics is crucial for formulation development, quality control, and ensuring product

performance and stability.

Core Physical Properties of Diisobutyl Adipate
The following table summarizes the key physical properties of Diisobutyl Adipate, compiled

from various sources. These values represent typical data and may vary slightly depending on

the purity and measurement conditions.
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Physical Property Value Temperature (°C) Pressure

Viscosity 20 cP 20 Ambient

Low-viscosity - -

Boiling Point 278 - 280 °C[1] - 760 mmHg

293 °C[2][3][4][5] - 760 mmHg

294 °C - 760 mmHg

279 °C - 760 mmHg

186 - 188 °C - 15 mmHg

Density 0.9534 g/cm³ 19 Ambient

0.950 - 0.956 g/cm³ 20 Ambient

0.954 g/mL 25 Ambient

0.953 ± 0.003 g/cm³ 20 Ambient

Experimental Protocols for Determination of
Physical Properties
Accurate determination of the physical properties of Diisobutyl Adipate is essential for its

application. The following are detailed methodologies for measuring viscosity, boiling point, and

density.

Viscosity Determination using a Rotational Viscometer
Rotational viscometers are a common and accurate method for determining the viscosity of

liquids.

Principle: This method is based on the principle that the torque required to rotate a spindle

immersed in a fluid is proportional to the viscosity of that fluid. The instrument measures the

resistance of the fluid to the rotational movement of the spindle.

Apparatus:
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Rotational Viscometer (e.g., Brookfield type)

Appropriate spindle for the expected viscosity range

Temperature-controlled water bath

Beaker or sample container

Procedure:

Sample Preparation: Place a sufficient amount of Diisobutyl Adipate into a beaker, ensuring

the sample is free of air bubbles.

Temperature Control: Place the beaker in a temperature-controlled water bath set to the

desired temperature (e.g., 20°C) and allow the sample to equilibrate.

Instrument Setup:

Select an appropriate spindle and rotational speed based on the expected viscosity of

DIBA (low to medium viscosity).

Attach the spindle to the viscometer.

Calibrate the viscometer according to the manufacturer's instructions, often using a

certified viscosity standard.

Measurement:

Immerse the spindle into the Diisobutyl Adipate sample up to the immersion mark on the

spindle shaft.

Start the motor of the viscometer at the selected speed.

Allow the reading to stabilize. This is indicated when the torque reading remains constant.

Record the viscosity value displayed by the instrument in centipoise (cP) or Pascal-

seconds (Pa·s).
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Data Analysis: Repeat the measurement at different rotational speeds to check for

Newtonian behavior. For a Newtonian fluid like DIBA, the viscosity should remain constant

regardless of the shear rate (rotational speed).

Boiling Point Determination using Ebulliometry
An ebulliometer is a specialized instrument for the precise measurement of the boiling point of

liquids.

Principle: Ebulliometry is based on the principle that at a given atmospheric pressure, a pure

liquid boils at a constant temperature. The ebulliometer creates a state of equilibrium between

the liquid and vapor phases, allowing for a highly accurate measurement of this temperature.

Apparatus:

Ebulliometer (e.g., Świętosławski type)

Heating mantle or electric heater

Calibrated thermometer or temperature probe with high resolution (e.g., 0.1°C)

Condenser

Procedure:

Apparatus Setup:

Assemble the ebulliometer according to the manufacturer's instructions. Ensure all glass

joints are properly sealed.

Place the Diisobutyl Adipate sample into the boiling flask of the ebulliometer.

Place the thermometer or temperature probe in the designated thermowell, ensuring it is

positioned to measure the temperature of the vapor in equilibrium with the boiling liquid.

Connect the condenser to a cold water supply.

Measurement:
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Begin heating the sample gently using the heating mantle.

As the liquid begins to boil, observe the temperature reading.

The temperature will rise and then stabilize once the liquid-vapor equilibrium is reached.

This stable temperature is the boiling point.

Record the boiling point and the ambient atmospheric pressure.

Correction for Pressure: If the atmospheric pressure during the measurement is not exactly

760 mmHg, a correction may be necessary to report the normal boiling point.

Density Determination using a Pycnometer
A pycnometer, or specific gravity bottle, is a flask with a precisely known volume used to

determine the density of a liquid with high accuracy.

Principle: The density of a liquid is determined by accurately measuring the mass of a known

volume of the liquid. The pycnometer allows for the precise measurement of the volume.

Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

Analytical balance (readable to at least 0.0001 g)

Temperature-controlled water bath

Distilled water (for calibration)

Procedure:

Calibration of the Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (m_empty).

Fill the pycnometer with distilled water of a known temperature and density.
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Insert the stopper, allowing excess water to exit through the capillary.

Dry the outside of the pycnometer carefully.

Weigh the pycnometer filled with water (m_water).

Calculate the volume of the pycnometer (V) using the known density of water at that

temperature.

Measurement of Diisobutyl Adipate Density:

Empty, clean, and dry the calibrated pycnometer.

Fill the pycnometer with Diisobutyl Adipate.

Place the pycnometer in a temperature-controlled water bath to bring the sample to the

desired temperature (e.g., 20°C or 25°C).

Insert the stopper, allowing excess liquid to exit.

Dry the outside of the pycnometer.

Weigh the pycnometer filled with Diisobutyl Adipate (m_DIBA).

Calculation:

Calculate the mass of the Diisobutyl Adipate: Mass_DIBA = m_DIBA - m_empty.

Calculate the density of Diisobutyl Adipate: Density_DIBA = Mass_DIBA / V.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid substance like Diisobutyl Adipate.
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Workflow for Physical Property Determination

Sample Preparation

Property Measurement

Data Analysis & Reporting

Obtain pure Diisobutyl Adipate sample

Degas sample if necessary

Viscosity Measurement
(Rotational Viscometer)

Boiling Point Measurement
(Ebulliometer)

Density Measurement
(Pycnometer)

Record raw data
(Torque, Temperature, Mass, Volume)

Calculate final properties with units

Report results with experimental conditions

Click to download full resolution via product page

Caption: Generalized workflow for determining the physical properties of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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